Cas no 2090849-11-7 (2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2090849-11-7
• MF: C₆H₄F₃N₃O
• MW: 191.110671043396
• CID: 5721662
• PubChem ID: 121214250
• Update Time: 2025-05-19

2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]acetonitrile
• F2198-6221
• 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• 2090849-11-7
• AKOS026724749
• 1H-Pyrazole-1-acetonitrile, 5-hydroxy-3-(trifluoromethyl)-

• Inchi： 1S/C6H4F3N3O/c7-6(8,9)4-3-5(13)12(11-4)2-1-10/h3,11H,2H2
• InChI Key： WVWPZAGJEAACGK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(CC#N)N1)=O)(F)F

Computed Properties

• Exact Mass: 191.03064625g/mol
• Monoisotopic Mass: 191.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 326.1±42.0 °C(Predicted)
• pka: 7.02±0.50(Predicted)

Additional information on 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090849-11-7)

2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090849-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazole derivative family, characterized by the presence of a trifluoromethyl group and a hydroxy substituent, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in drug discovery and crop protection formulations.

The trifluoromethyl group in 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile is a key functional moiety that contributes to its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, addressing current trends in targeting diseases like diabetes and inflammation. Additionally, its nitrile group offers versatility for further chemical transformations, aligning with the growing demand for sustainable synthesis methods in the chemical industry.

From an agrochemical perspective, this compound’s structural attributes make it a promising intermediate for developing next-generation pesticides. The pyrazole core is known for its bioactivity, and the inclusion of a trifluoromethyl group often enhances efficacy against resistant pest strains. With increasing global focus on food security and eco-friendly pest control, 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile is being explored for its potential to reduce environmental impact while maintaining high performance.

The synthesis of 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile typically involves multi-step reactions, including cyclization and functional group interconversion. Advances in green chemistry have prompted researchers to optimize these processes to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. Quality control is critical, as impurities can significantly affect performance in downstream applications. The compound’s stability under various conditions is also a subject of ongoing study, particularly for formulation scientists working on drug delivery systems or agricultural formulations.

In the context of intellectual property, 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile has been referenced in several patents, underscoring its commercial potential. Companies are investing in scalable production methods to meet the rising demand from pharmaceutical and agrochemical sectors. This trend reflects the broader market dynamics, where high-value intermediates are increasingly sought after for innovative product development.

Safety and handling protocols for 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its nitrile functionality warrants cautious handling to avoid unnecessary exposure. Regulatory compliance, particularly in regions with stringent chemical oversight, is essential for manufacturers and end-users alike.

Looking ahead, the compound’s versatility positions it as a focal point for interdisciplinary research. Whether in drug discovery, material science, or agricultural innovation, 2-(5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile exemplifies the convergence of molecular design and practical application. As scientific inquiries into its properties expand, so too will its relevance in addressing contemporary challenges across industries.